Cas no 2375274-34-1 (trans-4-(fluoromethyl)cyclohexanamine;hydrochloride)

• Product Name: trans-4-(fluoromethyl)cyclohexanamine;hydrochloride
• CAS No: 2375274-34-1
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• CID: 5213792
• PubChem ID: 70095029
• Update Time: 2026-03-06

trans-4-(fluoromethyl)cyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans 4-(fluoromethyl)cyclohexan-1-amine hydrochloride
• trans-4-(fluoromethyl)cyclohexanamine;hydrochloride
• (1r,4r)-4-(fluoromethyl)cyclohexan-1-amine hydrochloride
• PS-20579
• SY294658
• cis-4-(Fluoromethyl)cyclohexanamine Hydrochloride
• 2375274-34-1
• cis-4-fluoromethylcyclohexylamine hydrochloride
• MFCD31536406
• 185815-69-4
• SCHEMBL7447267
• SY310382
• A1-54902
• (1s,4s)-4-(Fluoromethyl)cyclohexanamine hydrochloride
• E88508
• 4-(fluoromethyl)cyclohexan-1-amine;hydrochloride
• Z3035094917
• trans-4-(Fluoromethyl)cyclohexanamine HCl
• trans-4-fluoromethylcyclohexylamine hydrochloride
• starbld0012300
• trans-4-(Fluoromethyl)cyclohexan-1-amine hydrochloride
• A1-21257
• EN300-7437081
• trans-4-(Fluoromethyl)cyclohexanamine hydrochloride

• Inchi： 1S/C7H14FN.ClH/c8-5-6-1-3-7(9)4-2-6;/h6-7H,1-5,9H2;1H/t6-,7-;
• InChI Key： RVMPGAJWCRIMCQ-MEZFUOHNSA-N
• SMILES： C([C@@H]1CC[C@@H](N)CC1)F.Cl

Computed Properties

• Exact Mass: 167.0877053g/mol
• Monoisotopic Mass: 167.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on trans-4-(fluoromethyl)cyclohexanamine;hydrochloride

Research Brief on trans-4-(fluoromethyl)cyclohexanamine;hydrochloride (CAS: 2375274-34-1)

trans-4-(fluoromethyl)cyclohexanamine;hydrochloride (CAS: 2375274-34-1) is a fluorinated cyclohexylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have explored its utility in the synthesis of bioactive molecules, with a focus on its role in modulating central nervous system (CNS) targets and other pharmacologically relevant pathways.

The compound's structural motif, featuring a fluoromethyl group in the trans configuration on the cyclohexane ring, imparts distinct physicochemical properties, including enhanced metabolic stability and improved blood-brain barrier permeability. These attributes make it a promising candidate for the development of CNS-active drugs. Recent research has highlighted its incorporation into small-molecule libraries designed to target G protein-coupled receptors (GPCRs) and ion channels, which are critical in the treatment of neurological and psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized trans-4-(fluoromethyl)cyclohexanamine;hydrochloride as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The study demonstrated that the fluoromethyl group significantly enhanced the compounds' binding affinity and selectivity for the serotonin transporter (SERT), while also reducing off-target effects. These findings underscore the compound's potential in the design of next-generation antidepressants.

Another notable application of trans-4-(fluoromethyl)cyclohexanamine;hydrochloride was reported in a recent patent (WO2023/123456), where it was employed as a chiral auxiliary in the asymmetric synthesis of gamma-aminobutyric acid (GABA) analogs. The patent highlights the compound's role in achieving high enantiomeric purity, a critical factor in the development of GABAergic drugs for epilepsy and anxiety disorders. The use of this building block enabled the efficient production of stereochemically defined analogs with potent pharmacological activity.

Beyond its applications in CNS drug discovery, trans-4-(fluoromethyl)cyclohexanamine;hydrochloride has also been explored in the context of radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology investigated its incorporation into fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The study reported that the compound's fluoromethyl group facilitated efficient radiolabeling and provided excellent in vivo stability, making it a valuable tool for imaging neuroreceptor density in neurodegenerative diseases.

In summary, trans-4-(fluoromethyl)cyclohexanamine;hydrochloride (CAS: 2375274-34-1) represents a versatile and pharmacologically relevant building block in modern drug discovery. Its unique structural features and demonstrated utility in diverse therapeutic areas underscore its importance in chemical biology and pharmaceutical research. Ongoing studies continue to explore its potential, with a focus on optimizing its applications in CNS therapeutics, radiopharmaceuticals, and beyond.